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Compound of Interest

Compound Name: Fluorometholone

Cat. No.: B1672912 Get Quote

Fluorometholone is a synthetic glucocorticoid primarily utilized in ophthalmology to treat

inflammatory conditions of the eye.[1][2][3] Its efficacy as an anti-inflammatory agent is

intrinsically linked to its specific chemical structure, including its molecular formula and precise

three-dimensional arrangement of atoms, or stereochemistry. This technical guide provides an

in-depth exploration of these core aspects for researchers, scientists, and drug development

professionals.

Molecular and Structural Formula
Fluorometholone is a fluorinated corticosteroid belonging to the pregnane class of organic

compounds.[4][5] Its chemical structure is a derivative of progesterone. The systematic IUPAC

name for fluorometholone is (6S,8S,9R,10S,11S,13S,14S,17R)-17-acetyl-9-fluoro-11,17-

dihydroxy-6,10,13-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one.

The molecular formula for fluorometholone is C22H29FO4. This formula indicates that each

molecule of fluorometholone contains 22 carbon atoms, 29 hydrogen atoms, 1 fluorine atom,

and 4 oxygen atoms.

Physicochemical Properties
The physicochemical properties of fluorometholone are crucial for its formulation, delivery,

and biological activity. A summary of these properties is presented in the table below.
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Property Value Reference

Molecular Weight 376.46 g/mol

Monoisotopic Mass 376.20498756 g/mol

Melting Point 292-303 °C

Water Solubility 30 mg/L (at 25 °C)

LogP 2

Topological Polar Surface Area 74.6 Å²

Stereochemistry
The biological activity of fluorometholone is highly dependent on its stereochemistry. The

molecule has eight defined stereocenters, leading to a specific three-dimensional shape that

allows it to bind effectively to its target, the glucocorticoid receptor. The stereochemistry is

defined as "ABSOLUTE".

The specific configurations at the chiral centers, as indicated by the IUPAC name, are:

6S

8S

9R

10S

11S

13S

14S

17R
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This precise spatial arrangement is critical for the molecule's interaction with the receptor and

its subsequent pharmacological effects.

Mechanism of Action: A Signaling Pathway
Fluorometholone exerts its anti-inflammatory effects by acting as a glucocorticoid receptor

agonist. The mechanism involves the modulation of gene expression. Upon entering a target

cell, fluorometholone binds to the cytosolic glucocorticoid receptor, leading to a cascade of

events that ultimately suppress inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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